Cas no 100252-00-4 (Benzenepropanamine, a-ethyl-4-methoxy-, hydrochloride(1:1))

• Product Name: Benzenepropanamine, a-ethyl-4-methoxy-, hydrochloride(1:1)
• CAS No: 100252-00-4
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• CID: 204181
• PubChem ID: 3063247
• Update Time: 2025-04-19

Benzenepropanamine, a-ethyl-4-methoxy-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, a-ethyl-4-methoxy-, hydrochloride(1:1)
• 1-(4-methoxyphenyl)pentan-3-amine,hydrochloride
• 1-(p-Methoxyphenyl)-3-aminopentane hydrochloride
• 1-Aethyl-3-(4-methoxy-phenyl)-propylamin, Hydrochlorid
• 1-ethyl-3-(4-methoxy-phenyl)-propylamine, hydrochloride
• 1-Ethyl-3-(p-methoxyphenyl)propylamine hydrochloride
• AC1MI5AY
• DO 601
• LS-125691
• Propylamine, 1-ethyl-3-(p-methoxyphenyl)-, hydrochloride
• DO-601
• 1-(4-Methoxyphenyl)pentan-3-amine--hydrogen chloride (1/1)
• 100252-00-4
• starbld0007645
• DTXSID20905301
• DO 601; DO601;1-(p-Methoxyphenyl)-3-aminopentane hydrochloride
• 1-(4-Methoxyphenyl)-3-aminopentane Hydrochloride
• AKOS040751628
• 1-(4-methoxyphenyl)pentan-3-amine hydrochloride
• 1-(4-methoxyphenyl)pentan-3-amine;hydrochloride

• Inchi： 1S/C12H19NO.ClH/c1-3-11(13)7-4-10-5-8-12(14-2)9-6-10;/h5-6,8-9,11H,3-4,7,13H2,1-2H3;1H
• InChI Key： KUULRMSUMKVZFY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)CCC(CC)N

Computed Properties

• Exact Mass: 229.1235
• Monoisotopic Mass: 229.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Boiling Point: 293.6°Cat760mmHg
• Flash Point: 124.3°C
• PSA: 35.25
• LogP: 3.86740